Cas no 1822660-37-6 (2-Bromo-3-chlorobenzenethiol)

• Product Name: 2-Bromo-3-chlorobenzenethiol
• CAS No: 1822660-37-6
• MF: C₆H₄BrClS
• MW: 223.517958641052
• CID: 6793850
• PubChem ID: 21495131
• Update Time: 2024-09-13

2-Bromo-3-chlorobenzenethiol Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-chloro-benZenethiol
• MFCD22481183
• 1822660-37-6
• 2-bromo-3-chlorobenzenethiol
• SCHEMBL24214638
• 2-Bromo-3-chlorobenzenethiol

• Inchi： 1S/C6H4BrClS/c7-6-4(8)2-1-3-5(6)9/h1-3,9H
• InChI Key： OZMWMQJLCQKQLG-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1S)Cl

Computed Properties

• Exact Mass: 221.89056g/mol
• Monoisotopic Mass: 221.89056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 99.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 1Ų